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Compound of Interest

Compound Name: 2-Chloro-3,3,3-trifluoroprop-1-ene

Cat. No.: B1586136

An In-depth Technical Guide to 1-(p-Tolyl)propan-1-one (CAS No. 5337-93-9)

A Note on CAS Number 102-43-2: Initial searches for the specific CAS (Chemical Abstracts
Service) number 102-43-2 did not yield a definitive chemical entity. This number appears in
various non-chemical contexts, such as legislative or public right-of-way documents,
suggesting it may be an incorrect or obsolete identifier for a chemical substance.[1] However,
extensive analysis of related chemical nomenclature frequently points towards a similar
compound of interest to researchers: 1-(p-Tolyl)propan-1-one, which has the verified CAS
number 5337-93-9. This guide will focus on this well-documented compound, providing the in-
depth properties and safety data relevant to laboratory and development professionals.

Introduction

1-(p-Tolyl)propan-1-one, also known as 4'-Methylpropiophenone, is an aromatic ketone that
serves as a valuable intermediate in organic synthesis.[2] Its chemical structure, featuring a
propiophenone core substituted with a para-methyl group, makes it a versatile building block in
the synthesis of more complex molecules, particularly within the pharmaceutical and specialty
chemical sectors.[2][3] Understanding its physicochemical properties and adhering to rigorous
safety protocols are paramount for its effective and safe utilization in a research and
development setting. This guide provides a comprehensive overview of its core characteristics,
detailed safety protocols, and emergency procedures, designed for the professional scientist.

Chemical Identity and Physicochemical Properties

Correctly identifying a chemical and understanding its physical properties are the foundation of
its safe and effective use. 1-(p-Tolyl)propan-1-one is a combustible liquid with a distinct
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molecular structure that dictates its behavior in chemical reactions and its physical state under

various conditions.

Chemical Structure

The structure consists of a propane chain with a ketone group at the first carbon, which is

attached to a benzene ring. The benzene ring is substituted with a methyl group at the para

(4th) position.

Caption: Molecular Structure of 1-(p-Tolyl)propan-1-one.

Physicochemical Data

The following table summarizes the key physical and chemical properties of 1-(p-Tolyl)propan-

1-one. This data is essential for designing experiments, understanding reaction kinetics, and

implementing appropriate storage solutions.

Property Value Source(s)
CAS Number 5337-93-9 [4]
Molecular Formula C10H120 [4]
Molecular Weight 148.21 g/mol [4]
Appearance Colorless to Yellow clear liquid [5]

Boiling Point 238-239 °C [4]

Density 0.993 g/cm3 [4]
Refractive Index 1.528 [4]

Flash Point 109 °C [4]
Synonyms 4'-Methylpropiophenone, p- 31161

Methylpropiophenone

Hazard Identification and GHS Classification
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1-(p-Tolyl)propan-1-one is classified as hazardous under the Globally Harmonized System
(GHS). Understanding these classifications is critical for risk assessment and the
implementation of necessary safety precautions.[4][7]

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

The Signal Word for this compound is Warning.[4] These classifications mandate the use of
specific personal protective equipment and handling procedures to prevent exposure. The
"harmful if swallowed" classification underscores the need to prevent ingestion, while the
irritation warnings necessitate robust skin and eye protection.[8]

Safe Handling and Storage Protocol

A self-validating safety protocol ensures that checks and balances are integrated into the
workflow. The following protocol is designed to minimize exposure risk and prevent accidental
release.

Engineering Controls and Work Area Preparation

» Ventilation: All handling of 1-(p-Tolyl)propan-1-one must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood to prevent inhalation of vapors.[7][9]

» Emergency Equipment: Ensure an eyewash station and safety shower are unobstructed and
within immediate proximity to the handling area.[10]

« Ignition Sources: As a combustible material, all potential sources of ignition (sparks, open
flames, hot surfaces) must be eliminated from the storage and handling areas.[8][10] Use
non-sparking tools and explosion-proof equipment where necessary.[9][10]
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Required Personal Protective Equipment (PPE)

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield that complies
with OSHA's 29 CFR 1910.133 or European Standard EN166.[8]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile) that have been tested
according to EN 374.[7] It is crucial to check for leaks or tears before each use.

Body Protection: A lab coat or other appropriate protective clothing is mandatory to prevent
skin contact.[8][9]

Step-by-Step Handling Procedure

Pre-Use Inspection: Before handling, inspect the container for any damage or leaks.

Dispensing: When transferring the liquid, use a grounded/bonded container and receiving
equipment to prevent static discharge.[10]

Avoidance of Aerosols: Avoid any actions that could generate mists or aerosols.

Post-Handling Hygiene: After handling, wash hands and any exposed skin thoroughly.[8] Do
not eat, drink, or smoke in the work area.[7][8]

Contaminated Clothing: Remove any contaminated clothing immediately and launder it
before reuse.

Storage Requirements

o Container: Keep the container tightly closed to prevent the release of vapors.[3][9]

e Location: Store in a dry, cool, and well-ventilated place.[8][9]

¢ Incompatibilities: Store separately from incompatible materials such as strong acids, acid

anhydrides, and acid chlorides.[8]

o Temperature: Keep cool and away from heat.[8]
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Caption: A validated workflow for the safe handling of 1-(p-Tolyl)propan-1-one.
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First Aid and Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is critical.

First Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek immediate medical attention.[8]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. If irritation persists, get medical attention.[8]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Get medical attention.[8]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor if you feel unwell.[8]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use carbon dioxide (COz2), dry chemical powder, or alcohol-
resistant foam.[8][9] A water spray can be used to cool closed containers.[8]

o Specific Hazards: The material is combustible and containers may explode when heated.[8]
Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (COz).

[8]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[9]
Evacuate personnel to a safe area. Avoid breathing vapors and contact with skin or eyes.[9]

e Environmental Precautions: Prevent the chemical from entering drains or waterways.[9]
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o Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, diatomite,
universal binder) and collect it into a suitable, closed container for disposal.[7] Use spark-
proof tools during cleanup.[9]

Toxicological and Ecological Information
Toxicological Summary

The primary toxicological concerns are related to its irritant properties and potential harm upon
ingestion.[8]

o Acute Effects: Harmful if swallowed, causing potential gastrointestinal distress.[8] Direct
contact causes irritation to the skin, eyes, and respiratory tract.[4][7] Symptoms of
overexposure may include headache, dizziness, and nausea.[8]

o Chronic Effects: Prolonged skin contact may lead to dermatitis by defatting the skin.[8]
Further data on long-term exposure effects are limited.

Ecological Information

Specific data on the ecotoxicity of 1-(p-Tolyl)propan-1-one is not readily available in the
provided search results. However, as a standard practice for organic chemicals, release into
the environment should be avoided.[7][9] Disposal must be handled in accordance with all
local, regional, and national regulations, typically through an approved waste disposal plant.[8]

Conclusion

1-(p-Tolyl)propan-1-one (CAS 5337-93-9) is a chemical intermediate with clear utility in
synthetic chemistry. Its safe handling is predicated on a thorough understanding of its hazards,
including its combustible nature and its potential to cause skin, eye, and respiratory irritation.
Adherence to the engineering controls, personal protective equipment standards, and handling
protocols outlined in this guide is essential for mitigating risks in a professional laboratory
environment. Always consult the most current Safety Data Sheet (SDS) from your supplier
before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1586136?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

